![molecular formula C24H20ClNO5S B2398534 1-[(4-Chlorophenyl)methyl]-6-methoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one CAS No. 872199-11-6](/img/structure/B2398534.png)
1-[(4-Chlorophenyl)methyl]-6-methoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one
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Overview
Description
1-[(4-Chlorophenyl)methyl]-6-methoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one is a chemical compound that has gained significant attention in the field of scientific research. It is also known as QS11 and is a small molecule that has shown promising results in various studies.
Scientific Research Applications
- Leishmaniasis, caused by protozoan parasites transmitted through sandfly bites, affects millions of people annually. The novel compound (E)-3-(4-chlorophenyl)-1-(2-fluoro-4-methoxyphenyl)-2-propen-1-one exhibits potential antileishmanial properties . Further studies could explore its efficacy in treating this neglected tropical disease.
- Chalcones, including this compound, have been investigated for their chemotherapeutic potential. Their antiparasitic properties make them suitable candidates for drug development .
- Chalcones have demonstrated antiviral and antibacterial activities. Researchers could evaluate this compound’s effects against specific viruses and bacteria .
- Piperazine derivatives, such as ®(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine, have been studied for their anti-allergic activities .
- The compound’s structure contains a pyrazole moiety. Researchers interested in pyrazole-based compounds could investigate its synthesis and potential biological activities .
Antileishmanial Activity
Medicinal Chemistry
Antiviral and Antibacterial Research
Anti-Allergic Properties
Pyrazole Synthesis
Mechanism of Action
Target of Action
It is suggested that similar compounds have been designed to targetH1 receptors , which play a crucial role in allergic reactions .
Mode of Action
It is known that compounds targeting h1 receptors often have a higher affinity to these receptors than histamine, the molecule that triggers allergic reactions . This suggests that this compound may also act by binding to H1 receptors, thereby preventing histamine from triggering an allergic response.
Biochemical Pathways
It is known that the interaction of similar compounds with h1 receptors can inhibit the allergic response pathway .
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-6-methoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20ClNO5S/c1-30-18-7-10-20(11-8-18)32(28,29)23-15-26(14-16-3-5-17(25)6-4-16)22-12-9-19(31-2)13-21(22)24(23)27/h3-13,15H,14H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCDIMXMUIYZJNV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OC)CC4=CC=C(C=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20ClNO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Chlorophenyl)methyl]-6-methoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one |
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